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Cat. No.: B15613755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Anisodine, a tropane alkaloid naturally occurring in plants of the Solanaceae family, has

garnered significant interest for its therapeutic applications, particularly in traditional Chinese

medicine.[1][2] This technical guide provides a comprehensive overview of the molecular

characteristics of Anisodine, outlines the fundamental principles of its extraction and

synthesis, and elucidates its primary mechanism of action as a muscarinic acetylcholine

receptor antagonist.

Core Molecular and Physical Properties
Anisodine, also known as daturamine or α-hydroxyscopolamine, possesses a defined

chemical structure that dictates its pharmacological activity.[1] The key molecular and physical

data are summarized in the table below.

Property Value

Molecular Formula C₁₇H₂₁NO₅

Molar Mass 319.36 g/mol
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While detailed, step-by-step protocols for the isolation and synthesis of Anisodine are not

readily available in publicly accessible literature, this section outlines the established principles

for these procedures.

Isolation from Anisodus tanguticus
Anisodine is naturally present in the roots of Anisodus tanguticus (Maxim.) Pascher and can

be extracted and purified.[2][3] The general methodology involves the following key stages:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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